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Compound of Interest

Compound Name: Isocorynoxeine

Cat. No.: B1230319 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Isocorynoxeine is a tetracyclic oxindole alkaloid primarily found in plants of the Uncaria genus.

[1][2] It has garnered significant interest within the scientific community for its diverse

pharmacological activities, including neuroprotective, vasodilatory, and antihypertensive effects.

[3][4][5] Accurate and consistent preparation of Isocorynoxeine stock solutions is crucial for

obtaining reliable and reproducible results in both in vitro and in vivo experimental settings.

This document provides a detailed protocol for the preparation, storage, and handling of

Isocorynoxeine stock solutions.

Physicochemical Properties and Solubility Data
A summary of the key physicochemical properties of Isocorynoxeine is presented in the table

below. This data is essential for accurate calculations and solvent selection when preparing

stock solutions.
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Property Data Reference(s)

CAS Number 51014-29-0 [1][3][6][7]

Molecular Formula C₂₂H₂₆N₂O₄ [1][2][7][8]

Molecular Weight 382.45 g/mol (or 382.5 g/mol ) [1][3][6]

Appearance Solid powder [3][9]

Purity
≥95% - ≥98% (Varies by

supplier)
[1][3]

Solubility

In DMSO 5 mg/mL [1][9]

In DMF 20 mg/mL [1][9]

In Ethanol
1 mg/mL (≥14.1 mg/mL with

gentle warming)
[1][9][10]

In DMF:PBS (pH 7.2) (1:3) 0.25 mg/mL [1][9]

In other organic solvents
Soluble in Chloroform,

Dichloromethane, Acetone
[3]

In aqueous buffers Sparingly soluble [9]

Experimental Protocol: Preparation of Stock
Solutions
This protocol outlines the steps for preparing a high-concentration stock solution of

Isocorynoxeine in an organic solvent, which can then be further diluted in aqueous media for

experimental use.

3.1. Materials and Equipment

Isocorynoxeine powder (purity ≥95%)

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)
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Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions

Handle Isocorynoxeine powder in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid inhalation, ingestion, or contact with skin and eyes.[9]

Consult the Safety Data Sheet (SDS) provided by the supplier before handling.[9]

3.3. Workflow for Stock Solution Preparation
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Preparation Phase

Dissolution Phase

Storage Phase

Calculate required mass of
Isocorynoxeine for desired
concentration and volume

Weigh Isocorynoxeine powder
using a calibrated
analytical balance

Add appropriate volume of
solvent (e.g., DMSO)

to the powder

Vortex thoroughly until
the solid is completely

dissolved

Aliquot the stock solution
into sterile, tightly sealed vials

Store aliquots at -20°C
or -80°C for long-term stability

Click to download full resolution via product page

Workflow for preparing Isocorynoxeine stock solution.

3.4. Step-by-Step Procedure
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3.4.1. Calculating the Mass of Isocorynoxeine

To prepare a stock solution of a specific molarity, use the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example: To prepare 1 mL of a 10 mM Isocorynoxeine stock solution in DMSO.

Concentration = 10 mM = 0.01 mol/L

Volume = 1 mL = 0.001 L

Molecular Weight = 382.45 g/mol

Mass (g) = 0.01 mol/L x 0.001 L x 382.45 g/mol = 0.0038245 g = 3.82 mg

3.4.2. Preparation of the Stock Solution

Weighing: Accurately weigh the calculated amount of Isocorynoxeine powder (e.g., 3.82

mg) and place it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add the desired volume of the appropriate organic solvent (e.g., 1 mL of

DMSO) to the vial containing the Isocorynoxeine powder.

Dissolution: Tightly cap the vial and vortex the mixture until the Isocorynoxeine is

completely dissolved. Gentle warming may be applied if using ethanol to aid dissolution.[10]

Verification: Visually inspect the solution to ensure there are no undissolved particulates. The

solution should be clear.

3.5. Preparation of Aqueous Working Solutions

As Isocorynoxeine is sparingly soluble in aqueous buffers, it is recommended to first dissolve

it in an organic solvent like DMF or DMSO.[9]

Prepare a high-concentration stock solution in DMF or DMSO as described above.
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To prepare a working solution, dilute the stock solution with the aqueous buffer of choice

(e.g., PBS, cell culture medium).

For instance, to achieve a final concentration of 0.25 mg/mL in a 1:3 solution of DMF:PBS

(pH 7.2), the high-concentration stock in DMF can be diluted accordingly.[9]

Important: It is not recommended to store aqueous solutions for more than one day due to

potential precipitation and degradation.[9] Always prepare fresh aqueous working solutions

for each experiment.

Storage and Stability
Proper storage is critical to maintain the integrity and biological activity of Isocorynoxeine.

Solid Form: The solid powder should be stored at -20°C and is stable for at least four years

under these conditions.[9]

Stock Solutions in Organic Solvents: For long-term storage, it is advisable to prepare

aliquots of the stock solution in tightly sealed vials to minimize freeze-thaw cycles. These

aliquots should be stored at -20°C (for up to 1 month) or -80°C (for up to 6 months).[6]

Aqueous Solutions: Freshly prepare aqueous working solutions on the day of use and do not

store them for more than 24 hours.[9]

By following these guidelines, researchers can ensure the consistent and effective use of

Isocorynoxeine in their experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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